Cas no 16410-10-9 (9,10-Anthracenedione, 1-amino-4-hydroxy-2-(phenylmethoxy)-)

9,10-Anthracenedione, 1-amino-4-hydroxy-2-(phenylmethoxy)- structure
16410-10-9 structure
Product name:9,10-Anthracenedione, 1-amino-4-hydroxy-2-(phenylmethoxy)-
CAS No:16410-10-9
MF:C21H15NO4
MW:345.348105669022
CID:1345367
PubChem ID:21453696

9,10-Anthracenedione, 1-amino-4-hydroxy-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione, 1-amino-4-hydroxy-2-(phenylmethoxy)-
    • 1-amino-4-hydroxy-2-phenylmethoxyanthracene-9,10-dione
    • 1-Amino-2-(benzyloxy)-4-hydroxyanthracene-9,10-dione
    • DTXSID50614176
    • SCHEMBL11758438
    • 16410-10-9
    • Inchi: InChI=1S/C21H15NO4/c22-19-16(26-11-12-6-2-1-3-7-12)10-15(23)17-18(19)21(25)14-9-5-4-8-13(14)20(17)24/h1-10,23H,11,22H2
    • InChI Key: UZHMMSBDIXSBOW-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)COC2=C(C3=C(C(=C2)O)C(=O)C4=CC=CC=C4C3=O)N

Computed Properties

  • Exact Mass: 345.10015
  • Monoisotopic Mass: 345.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.6Ų
  • XLogP3: 4.4

Experimental Properties

  • PSA: 89.62

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